N-{[3-(dimethylamino)phenyl]methyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide

• IUPAC Name: N-[[3-(dimethylamino)phenyl]methyl]-4-prop-2-ynylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H24N4O/c1-4-8-20-9-11-21(12-10-20)17(22)18-14-15-6-5-7-16(13-15)19(2)3/h1,5-7,13H,8-12,14H2,2-3H3,(H,18,22)
• InChI Key: JBRVCEIGFVBPCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)CNC(=O)N2CCN(CC2)CC#C
• Molecular Formula: C17H24N4O
• Molecular Weight: 300.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a propynyl group, and a dimethylamino group. It’s likely that this compound could have interesting chemical and biological properties due to its structural complexity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperazine ring would provide a cyclic structure, the propynyl group would introduce unsaturation, and the dimethylamino group would add nitrogen heteroatoms to the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could influence its solubility, while the propynyl group could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s highly reactive, it could pose a risk of fire or explosion. If it’s toxic, it could pose a risk to health.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s intended to be used as a drug, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.